5-Bromo-6-ethoxy-2,3-dihydro-1h-inden-1-one
Overview
Description
5-Bromo-6-ethoxy-2,3-dihydro-1h-inden-1-one is a biochemical reagent . It has a molecular formula of C11H11O2Br1 . The compound is solid in form .
Synthesis Analysis
The synthesis of this compound can be achieved by the Wolff–Kishner reduction of 2-(5-bromo-1-decyl-2-oxo-2,3-dihydro-1H-indol-3-ylidene)propanedinitrile with hydrazine hydrate .Molecular Structure Analysis
The molecular structure of this compound can be represented by the SMILES stringBrC1=C(OCC)C=C(C(CC2)=O)C2=C1 . Physical And Chemical Properties Analysis
The compound has a molecular weight of 211.055 . It is solid in form .Scientific Research Applications
Brominated Precursors as Versatile Reagents
Brominated compounds, such as those related to 5-Bromo-6-ethoxy-2,3-dihydro-1h-inden-1-one, serve as versatile precursors in the synthesis of various heterocyclic compounds. For instance, Martins et al. (2013) explored brominated trihalomethylenones for the synthesis of pyrazoles, demonstrating their utility in forming ethoxymethyl-carboxyethyl ester pyrazoles through substitution reactions. These precursors facilitated the creation of compounds with potential applications in medicinal chemistry and material science (Martins et al., 2013).
Regiospecific Allylic Bromination
Martins also highlighted the regiospecific allylic bromination of methoxy-substituted ketones, leading to the efficient synthesis of brominated alkenones. These compounds are valuable intermediates in heterocyclic synthesis, further underscoring the importance of brominated and ethoxy-substituted molecules in organic synthesis (Martins, 2002).
Stability and Reactivity of Alkoxy-substituted Compounds
The stability of alkoxy-substituted inden-2-ones, similar in structure to the compound , has been studied by Bradshaw et al. (1991). They found that methoxyl substituents enhance the stability of these compounds, which could influence their reactivity and potential applications in organic synthesis and material science (Bradshaw et al., 1991).
Safety and Hazards
properties
IUPAC Name |
5-bromo-6-ethoxy-2,3-dihydroinden-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11BrO2/c1-2-14-11-6-8-7(5-9(11)12)3-4-10(8)13/h5-6H,2-4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YGBSZWCHNXGZKQ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C2CCC(=O)C2=C1)Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11BrO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.11 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-(4-Hydroxy-3,5-dimethylphenyl)-2-[(4-methoxyphenyl)sulfonyl]-1-ethanone](/img/structure/B2642507.png)
![5-(3,4-Dimethylphenyl)-4-((2-methylquinolin-8-yl)oxy)thieno[2,3-d]pyrimidine](/img/structure/B2642508.png)
![1-[4-Chloro-3-(trifluoromethyl)benzenesulfonyl]-4-(1,2,5-thiadiazol-3-yl)piperazine](/img/structure/B2642511.png)
![1-[4-[(2-Fluorophenyl)methoxy]piperidin-1-yl]prop-2-en-1-one](/img/structure/B2642513.png)
![N-[5-Ethyl-1-(3-methylbutyl)pyrazol-4-yl]-2-(5-formyl-1H-pyrrol-2-yl)acetamide](/img/structure/B2642515.png)
![2-fluoro-N-[4-(naphthalen-2-yl)-1,3-thiazol-2-yl]pyridine-4-carboxamide](/img/structure/B2642516.png)
![2-((3-butyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(4-fluorobenzyl)acetamide](/img/structure/B2642521.png)
![3-[4,6-dimethyl-2-(methylsulfanyl)pyrimidin-5-yl]-N-[2-(1H-1,2,4-triazol-1-yl)pyridin-3-yl]propanamide](/img/structure/B2642524.png)